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Compound of Interest

Compound Name: 19-Oxononadecanoic acid

Cat. No.: B15231200

For researchers, scientists, and professionals in drug development, the proper disposal of
chemical reagents is a critical component of laboratory safety and environmental responsibility.
This guide provides a detailed protocol for the safe disposal of 19-Oxononadecanoic acid, a
long-chain keto acid. While a specific Safety Data Sheet (SDS) for 19-Oxononadecanoic acid
is not readily available, this procedure is based on the known hazards of similar long-chain fatty
acids and general principles of chemical waste management.

Hazard Profile and Safety Precautions

Based on data for the closely related compound, Nonadecanoic acid, 19-Oxononadecanoic
acid should be handled with care. The presence of the oxo- group may influence its reactivity
and toxicological properties. Assume the compound is hazardous until proven otherwise.

Key Precautions:

o Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-
resistant gloves, safety goggles, and a laboratory coat.

» Ventilation: Handle the compound in a well-ventilated area, preferably within a chemical
fume hood, to avoid inhalation of any dust or vapors.

» Avoid Contact: Prevent contact with skin, eyes, and clothing. In case of contact, rinse the
affected area thoroughly with water.[1]

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b15231200?utm_src=pdf-interest
https://www.benchchem.com/product/b15231200?utm_src=pdf-body
https://www.benchchem.com/product/b15231200?utm_src=pdf-body
https://www.benchchem.com/product/b15231200?utm_src=pdf-body
https://www.benchchem.com/product/b15231200?utm_src=pdf-body
https://cdn.caymanchem.com/cdn/msds/19723m.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15231200?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Summary of Hazards for a Structurally Similar Compound (Nonadecanoic Acid)

Hazard Classification GHS Hazard Statement

Acute Toxicity, Oral H301: Toxic if swallowed[1]

Acute Toxicity, Dermal H312: Harmful in contact with skin[1]
Acute Toxicity, Inhalation H332: Harmful if inhaled[1]

Skin Irritation H315: Causes skin irritation[1]

Eye Irritation H319: Causes serious eye irritation[1]
Specific Target Organ Toxicity H335: May cause respiratory irritation[1]

Experimental Protocol for Disposal

This protocol outlines the step-by-step procedure for the safe disposal of 19-
Oxononadecanoic acid.

Materials:

Appropriate Personal Protective Equipment (PPE)

Chemical-resistant, sealable waste container

Hazardous waste labels

pH paper or meter (if neutralization is considered)

Weak base (e.g., sodium bicarbonate) for neutralization (use with caution)

Procedure:

» Waste Identification and Segregation:

o Classify 19-Oxononadecanoic acid waste as a hazardous chemical waste.
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o Do not mix this waste with non-hazardous materials or other incompatible chemical waste
streams.

o Containerization:

o Transfer the waste into a designated, leak-proof, and chemically compatible container. The
container should have a secure screw-top cap.

o Ensure the container is clearly labeled as "Hazardous Waste" and includes the full
chemical name: "19-Oxononadecanoic acid."

o Consideration for Neutralization (for aqueous solutions):

o For acidic aqueous solutions containing 19-Oxononadecanoic acid, neutralization may
be an option before disposal, subject to institutional and local regulations.

o Caution: The presence of the keto group may lead to unexpected reactions during
neutralization. Perform a small-scale test before neutralizing the bulk of the waste.

o Slowly add a weak base, such as sodium bicarbonate, while stirring in a fume hood.
o Monitor the pH until it is within the neutral range (typically 6-8).

o Even after neutralization, the resulting solution should be disposed of as hazardous
chemical waste unless explicitly permitted by your institution's environmental health and
safety (EHS) office.

e Storage:

o Store the sealed hazardous waste container in a designated, well-ventilated, and secure
area away from heat and incompatible materials.

e Disposal:

o Arrange for the collection and disposal of the hazardous waste through your institution's
EHS office or a licensed hazardous waste disposal contractor.
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o Provide the waste manifest with the full chemical name and any other required
information.

o Do not dispose of 19-Oxononadecanoic acid down the drain or in regular trash.[1]

Logical Workflow for Disposal

The following diagram illustrates the decision-making process for the proper disposal of 19-
Oxononadecanoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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